Cas no 2798-20-1 (Gardenin B)

Gardenin B is a flavonoid isolated from Gardenia jasminoides Conclusion: gardenin B can induce the death of human leukemia cells, and the induced apoptosis is associated with multiple caspases

Gardenin B structure

Product Name:Gardenin B

CAS No:2798-20-1

Molecular Formula:C₁₉H₁₈O₇

Molecular Weight:358.3420

MDL:MFCD03844829

CID:268177

PubChem ID:96539

Gardenin B Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,5-hydroxy-6,7,8-trimethoxy-2-(4-methoxyphenyl)-
- 5-hydroxy-6,7,8-trimethoxy-2-(4-methoxyphenyl)chromen-4-one
- Gardenin B
- 5-demethyltangeretin
- 5-hydroxy-4',6,7,8-tetramethoxy-flavone
- 5-hydroxy-6,7,8,4'-tetramethoxyflavone
- 5-O-demethyltangeretin
- 5-o-desmethyltangeretin
- 6,7,8,4'-tetramethoxy-5-hydroxyflavone
- Demethyltangeretin
- [ "" ]
- 5-Hydroxy-4',6,7,8-tetramethoxyflavone
- MLS002701917
- 313E89KN5E
- NSC79093
- 5-Hydroxy-6,7,8-trimethoxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
- 5-Hydroxy-2-(4-methoxyphenyl)-6,7,8-trimethoxy-4H-1-benzopyran-4-one
- Demethyltangeretin/Gardenin B
- SPECTRUM1505031
- Flavone,6,7,8-tetramethoxy-
- HMS1923M21
- HY-
- CHEMBL226512
- XG161759
- HY-N6037
- UNII-313E89KN5E
- AKOS032962784
- SCHEMBL1764516
- NSC-618926
- NSC 79093
- LMPK12111451
- NSC618926
- C19H18O7
- 4H-1-Benzopyran-4-one, 5-hydroxy-6,7,8-trimethoxy-2-(4-methoxyphenyl)-
- NCI60_041745
- BDBM50060925
- Q-100922
- 5-Hydroxy-4',7,8-tetramethoxyflavone
- 5-Hydroxy-6,7,8-trimethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one
- SMR001565501
- MS-25625
- CS-0032215
- CCG-214611
- DTXSID10182260
- NCGC00095006-01
- Q27148750
- 5-Hydroxy-6,7,8,4'-tetramethoxyflavone
- 5-O-Demethyltangeretin
- Flavone, 5-hydroxy-4',6,7,8-tetramethoxy-
- GARDENIN B [MI]
- 5-Hydroxy-4'6,7,8-tetramethoxyflavone
- 5-Desmethyltangeretin
- CHEBI:79628
- BCP33595
- GardeninB
- 5-Hydroxy-6,8,4'-tetramethoxyflavone
- NSC-79093
- E87197
- 2798-20-1
- 4H-1-Benzopyran-4-one,7,8-trimethoxy-2-(4-methoxyphenyl)-
- 5-Hydroxy 4',6,7,8-tetramethoxyflavone
- ConMedNP.1957
- DS-015067
- DTXCID20104751
- +Expand
- MDL： MFCD03844829
- InChIKey： LXEVSYZNYDZSOB-UHFFFAOYSA-N
- Inchi： 1S/C19H18O7/c1-22-11-7-5-10(6-8-11)13-9-12(20)14-15(21)17(23-2)19(25-4)18(24-3)16(14)26-13/h5-9,21H,1-4H3
- SMILES： O1C(C2C([H])=C([H])C(=C([H])C=2[H])OC([H])([H])[H])=C([H])C(C2=C(C(=C(C(=C12)OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])O[H])=O

Computed Properties

Exact Mass: 358.105253g/mol
Surface Charge: 0
XLogP3: 3.3
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 5
Monoisotopic Mass: 358.105253g/mol
Monoisotopic Mass: 358.105253g/mol
Topological Polar Surface Area: 83.4Å²
Heavy Atom Count: 26
Complexity: 526
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 358.3

Experimental Properties

LogP: 3.20000
PSA: 87.36000
Refractive Index: 1.593
Boiling Point: 582°C at 760 mmHg
Melting Point: 180-181 ºC
Vapor Pressure: 0.0±1.7 mmHg at 25°C
Flash Point: 210.8°C
Solubility: Almost insoluble (0.057 g/l) (25 º C),
Color/Form: Yellow powder
Density: 1.309±0.06 g/cm3 (20 ºC 760 Torr),

Gardenin B Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00BG8K-5mg	GARDENIN B	2798-20-1	99%	5mg	$260.00	2024-05-07
A2B Chem LLC	AF33460-5mg	Gardenin B	2798-20-1	99.74%	5mg	$160.00
Ambeed	A111849-10mg	5-Hydroxy-6,7,8-trimethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one	2798-20-1	98%	10mg	$139.0	2024-07-19
Chemenu	CM722564-10mg	Gardenin B	2798-20-1	95%+	10mg	$151
ChemScence	CS-0032215-5mg	Gardenin B	2798-20-1	99.88%	5mg	$202.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0624-10mg	Gardenin B	2798-20-1	98%	10mg	$96	2023-09-20
eNovation Chemicals LLC	Y1263478-5mg	GARDENIN B	2798-20-1	99%	5mg	$505	2023-05-17
MedChemExpress	HY-N6037-5mg	Gardenin B	2798-20-1	99.88%	5mg	￥2020	2024-04-18
PhytoLab	82548-50mg	Gardenin B	2798-20-1	≥ 98.0 %	50mg	€958.5
TargetMol Chemicals	TN1675-5 mg	Gardenin B	2798-20-1	98.71%	5mg	￥ 950	2023-07-11

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Gardenin B Related Literature

1. Anti-inflammatory effect of xanthomicrol, a major colonic metabolite of 5-demethyltangeretin

Shanshan Guo,Xian Wu,Jinkai Zheng,Noppawat Charoensinphon,Ping Dong,Peiju Qiu,Mingyue Song,Zhonghai Tang,Hang Xiao Food Funct. 2018 9 3104
2. Chronocoulometric method for the evaluation of antioxidant capacity of medicinal plant tinctures

Guzel Ziyatdinova,Ekaterina Kozlova,Evgeniya Morozova,Herman Budnikov Anal. Methods 2018 10 4995
3. The chemistry and biological activities of natural products from Northern African plant families: from Aloaceae to Cupressaceae

Fidele Ntie-Kang,Joseph N. Yong RSC Adv. 2014 4 61975
4. The interaction of dietary flavonoids with xanthine oxidase in vitro: molecular property-binding affinity relationship aspects

Mengmeng Yuan,Yi Liu,Aiping Xiao,Juan Leng,Liping Liao,Lei Ma,Liangliang Liu RSC Adv. 2019 9 10781
5. Kombuchas from green and black teas reduce oxidative stress, liver steatosis and inflammation, and improve glucose metabolism in Wistar rats fed a high-fat high-fructose diet

Rodrigo Rezende Cardoso,Luiza de Paula Dias Moreira,Mirian Aparecida de Campos Costa,Renata Celi Lopes Toledo,Mariana Grancieri,Talita Pimenta do Nascimento,Mariana Sim?es Larraz Ferreira,Sérgio Luis Pinto da Matta,Monique Renon Eller,Hercia Stampini Duarte Martino,Frederico Augusto Ribeiro de Barros Food Funct. 2021 12 10813
6. Non-volatile natural products in plant glandular trichomes: chemistry, biological activities and biosynthesis

Yan Liu,Shu-Xi Jing,Shi-Hong Luo,Sheng-Hong Li Nat. Prod. Rep. 2019 36 626

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Amadis Chemical Company Limited

(CAS:2798-20-1)Gardenin B

Purity:99%/99%

Quantity:25mg/50mg

Price($):211.0/357.0